Cas no 89840-66-4 (Benzenesulfonamide, N-(1-methylpropyl)-2-nitro-)

• Product name: Benzenesulfonamide, N-(1-methylpropyl)-2-nitro-
• CAS No: 89840-66-4
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 587516
• PubChem ID: 3797790

Benzenesulfonamide, N-(1-methylpropyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-methylpropyl)-2-nitro-
• N-butan-2-yl-2-nitrobenzenesulfonamide
• DTXSID00396556
• Oprea1_817568
• SCHEMBL14094466
• 89840-66-4
• AKOS002953054
• AKOS016196241
• N-(BUTAN-2-YL)-2-NITROBENZENE-1-SULFONAMIDE

• Inchi： InChI=1S/C10H14N2O4S/c1-3-8(2)11-17(15,16)10-7-5-4-6-9(10)12(13)14/h4-8,11H,3H2,1-2H3
• InChI Key： GTJHLKNZGZFMKV-UHFFFAOYSA-N
• SMILES： CCC(C)NS(=O)(=O)C1=CC=CC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.067
• Monoisotopic Mass: 258.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų
• XLogP3: 2.1